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Compound of Interest

Compound Name:
3-Acetamidobenzene-1-sulfonyl

chloride

Cat. No.: B1274608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and other physicochemical properties of 3-Acetamidobenzene-1-sulfonyl chloride. It is

intended to serve as a valuable resource for researchers, scientists, and professionals involved

in drug development and other chemical synthesis applications.

Core Molecular Properties
3-Acetamidobenzene-1-sulfonyl chloride is an organic compound featuring a benzene ring

substituted with an acetamido group and a sulfonyl chloride group at positions 3 and 1,

respectively. The presence of the reactive sulfonyl chloride group makes it a key intermediate

in the synthesis of various sulfonamides, a class of compounds with diverse pharmacological

activities.

Physicochemical Data
The following table summarizes the key quantitative data for 3-Acetamidobenzene-1-sulfonyl
chloride.[1]
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Property Value

Molecular Formula C₈H₈ClNO₃S

Molecular Weight 233.67 g/mol

IUPAC Name 3-acetamidobenzenesulfonyl chloride

Canonical SMILES CC(=O)NC1=CC(=CC=C1)S(=O)(=O)Cl

InChI
InChI=1S/C8H8ClNO3S/c1-6(11)10-7-3-2-4-

8(5-7)14(9,12)13/h2-5H,1H3,(H,10,11)

InChIKey BSNCGXHXSOEIEZ-UHFFFAOYSA-N

CAS Number 23905-46-6

Molecular Structure and Visualization
The molecular structure of 3-Acetamidobenzene-1-sulfonyl chloride is characterized by a

central benzene ring. An acetamido group (-NHCOCH₃) is attached to the third carbon atom of

the ring, while a sulfonyl chloride group (-SO₂Cl) is bonded to the first carbon atom.

Starting Material Step 1: Acetylation Intermediate 1 Step 2: Reduction Intermediate 2 Step 3: Diazotization Intermediate 3 Step 4: Sandmeyer-type Reaction Final Product

m-Nitroaniline React with Acetic Anhydride m-Nitroacetanilide Reduce Nitro Group (e.g., with Sn/HCl) m-Aminoacetanilide React with NaNO₂ and HCl Diazonium Salt React with SO₂ in the presence of CuCl 3-Acetamidobenzene-1-sulfonyl chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 3-Acetamidobenzene-1-
sulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274608#3-acetamidobenzene-1-sulfonyl-chloride-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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